Cas no 75-64-9 (2-methylpropan-2-amine)

2-Methylpropan-2-amine (tert-butylamine) is a versatile aliphatic amine with the molecular formula C₄H₁₁N. This compound is characterized by its strong nucleophilic and basic properties, making it valuable in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and rubber chemicals. Its tertiary structure enhances steric hindrance, influencing reactivity in selective reactions. The compound is a clear, volatile liquid with a pungent ammonia-like odor and is highly soluble in water and organic solvents. Its stability and reactivity under controlled conditions make it a preferred intermediate for derivatization and catalysis. Proper handling is essential due to its flammability and corrosive nature.
2-methylpropan-2-amine structure
2-methylpropan-2-amine structure
Product Name:2-methylpropan-2-amine
CAS No:75-64-9
MF:C4H11N
MW:73.1368410587311
MDL:MFCD00008050
CID:34009
PubChem ID:6385
Update Time:2025-05-28

2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

    • tert-Butylamine
    • erbumine
    • Butylamine
    • 2-Amino-2-methylpropane
    • 1,1-Dimethylethylamine
    • 1,1-dimethyl-ethylamine
    • 1-amino-1,1-dimethylethane
    • 2-AMINOISOBUTANE
    • 2-methyl-2-propaneamine
    • Butylamine,tert
    • butylamine,tertiary
    • T-BUTYLAMINE
    • Ter-butyl amine
    • tert-C4H9NH2
    • TBA
    • tert.butyl-amine
    • (1,1-dimethylethyl)amine
    • tertiary butylamine
    • Butylamine, tertiary
    • tert. butylamine
    • AI3-24036
    • D87618
    • 2-methylpropane-2-amine
    • tert. -butylamine
    • t-butyl-amine
    • 2-methylpropan-2-amine
    • Butylamine, tert-
    • B0709
    • HSDB 5209
    • tert-buyl amine
    • 1,1-Dimethylethanamine
    • 2-METHYL-2-PROPANAMINE
    • TERT-BUTYLAMINE (SEE ALSO: N-BUTYLAMINE (CAS 109-73-9) & SEC-BUTYLAMINE (CAS 13952-84-6))
    • Q288188
    • tert-Butylamine, purified by redistillation, >=99.5%
    • NSC-9571
    • Tox21_301289
    • LS-1672
    • 1,1dimethylethanamine
    • CAS-75-64-9
    • CHEMBL13782
    • tBuNH2
    • DTXSID5024681
    • Erbumine [INN]
    • tert-Butylamine, 98%
    • 2-METHYL-2-PROPANAMINE [HSDB]
    • NCGC00257538-01
    • CCRIS 4758
    • 2-Methyl-2-propylamine
    • tert-buylamine
    • MFCD00008050
    • 91Z53KF68U
    • EINECS 200-888-1
    • tert butylamine
    • 2-propanamina, 2-metil-
    • tert.butylamine
    • DTXCID404681
    • tert-butyl-amine
    • BUA (CHRIS Code)
    • 2-Propanamine, 2-methyl-
    • AMY40503
    • Tertiary butyl amine
    • N-tert-butyl amine
    • tertiarybutylamine
    • FT-0653937
    • t-BuNH2
    • tert.-butylamine
    • tert-butyl amine
    • InChI=1/C4H11N/c1-4(2,3)5/h5H2,1-3H
    • 2-Methylpropan-2-amine pound>>t-Butylamine pound>>2-Amino-2-methylpropane
    • UNII-91Z53KF68U
    • CHEBI:44639
    • AKOS000269018
    • J-510081
    • CP 11093
    • PROPANE,2-AMINO,2-METHYL
    • 75-64-9
    • tert-Butylamin
    • ter-butylamine
    • t-butylarnine
    • EN300-16766
    • N-tert.butylamine
    • Butylamine, tert
    • N-tert-butyl-amine
    • WLN: ZX1&1&1
    • tert. butyl amine
    • N-tert.-butylamine
    • N-tert-butylamine
    • NSC 9571
    • tert-BuNH2
    • t-butylamine-
    • STL185610
    • STR00192
    • BCP30723
    • TERT-BUTYLAMINE [MI]
    • tertbutylamine
    • F2190-0362
    • 2-Methyl-2-aminopropane
    • C4H11N
    • NSC9571
    • TERTIARY-BUTYLAMINE
    • EC 200-888-1
    • t-Butyl amine
    • NS00005359
    • 1,1dimethylethylamine
    • 1,1-DIMETHYLAMINOMETHANE
    • 2Methyl2aminopropane
    • tbutylamine
    • trimethyl aminomethane
    • 2Amino2methylpropane
    • propane, 2-amino-2-methyl-
    • 2Methyl2propanamine
    • TRIMETHYLCARBINYLAMINE
    • 2Propanamine, 2methyl
    • 2Aminoisobutane
    • MDL: MFCD00008050
    • Inchi: 1S/C4H11N/c1-4(2,3)5/h5H2,1-3H3
    • InChI Key: YBRBMKDOPFTVDT-UHFFFAOYSA-N
    • SMILES: NC(C)(C)C
    • BRN: 605267

Computed Properties

  • Exact Mass: 73.08910
  • Monoisotopic Mass: 73.089
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 25.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.3

Experimental Properties

  • Color/Form: Colorless transparent liquid with ammonia smell. [1]
  • Density: 0.696 g/mL at 25 °C(lit.)
  • Melting Point: −67 °C (lit.)
  • Boiling Point: 46 °C(lit.)
  • Flash Point: Fahrenheit: -36.4 ° f
    Celsius: -38 ° c
  • Refractive Index: n20/D 1.377(lit.)
  • PH: 12 (100g/l, H2O, 20℃)
  • Solubility: water: miscible1000g/L at 25°C
  • Water Partition Coefficient: MISCIBLE
  • Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents. Highly flammable.
  • PSA: 26.02000
  • LogP: 1.44390
  • Merck: 1545
  • Vapor Pressure: 5.7 psi ( 20 °C)
  • Sensitiveness: Air Sensitive
  • pka: 10.68(at 25℃)
  • Solubility: Soluble in water, absolute ethanol, benzene, chloroform, ether and other most organic solvents. [15]

2-methylpropan-2-amine Security Information

  • Symbol: GHS02 GHS05 GHS06
  • Prompt:dangerous
  • Signal Word:Danger
  • Hazard Statement: H225,H302,H314,H331
  • Warning Statement: P210,P261,P280,P305+P351+P338,P310
  • Hazardous Material transportation number:UN 3286 3/PG 2
  • WGK Germany:1
  • Hazard Category Code: 11-20/22-35-52/53
  • Safety Instruction: S16-S26-S36/37/39-S45-S28A
  • FLUKA BRAND F CODES:2-10
  • RTECS:EO3330000
  • Hazardous Material Identification: F C
  • HazardClass:3
  • PackingGroup:II
  • TSCA:Yes
  • Explosive Limit:1.5-9.2%(V)
  • Storage Condition:Flammable area
  • Safety Term:3
  • Packing Group:II
  • Risk Phrases:R11; R20; R25; R35
  • Packing Group:II
  • Hazard Level:3

2-methylpropan-2-amine Customs Data

  • HS CODE:29211980
  • Customs Data:

    China Customs Code:

    29211980

2-methylpropan-2-amine Pricemore >>

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2-methylpropan-2-amine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide
Reference
Efficient C-N formation for preparing α-branched primary amines by recycled intramolecular reactions of 1,8-naphthosultone using ammonia as nitrogen source
Zhou, Xinrui; et al, Chinese Journal of Chemical Engineering, 2014, 22(4), 405-410

Production Method 2

Reaction Conditions
1.1 Reagents: Ammonia Solvents: Water ;  < 25 °C
2.1 Catalysts: SR 732 ;  24 h, 70 °C
3.1 Reagents: Sodium hydroxide
Reference
Efficient C-N formation for preparing α-branched primary amines by recycled intramolecular reactions of 1,8-naphthosultone using ammonia as nitrogen source
Zhou, Xinrui; et al, Chinese Journal of Chemical Engineering, 2014, 22(4), 405-410

Production Method 3

Reaction Conditions
1.1 Catalysts: SR 732 ;  24 h, 70 °C
2.1 Reagents: Sodium hydroxide
Reference
Efficient C-N formation for preparing α-branched primary amines by recycled intramolecular reactions of 1,8-naphthosultone using ammonia as nitrogen source
Zhou, Xinrui; et al, Chinese Journal of Chemical Engineering, 2014, 22(4), 405-410

Production Method 4

Reaction Conditions
1.1 Reagents: Sodium hydroxide
2.1 Reagents: Ammonia Solvents: Water ;  < 25 °C
3.1 Catalysts: SR 732 ;  24 h, 70 °C
4.1 Reagents: Sodium hydroxide
Reference
Efficient C-N formation for preparing α-branched primary amines by recycled intramolecular reactions of 1,8-naphthosultone using ammonia as nitrogen source
Zhou, Xinrui; et al, Chinese Journal of Chemical Engineering, 2014, 22(4), 405-410

2-methylpropan-2-amine Raw materials

2-methylpropan-2-amine Preparation Products

2-methylpropan-2-amine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:75-64-9)tert-Butylamine
Order Number:sfd19702
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:75-64-9)叔丁胺
Order Number:LE5737537;LE14388;LE4268
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:45
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:75-64-9)tert-Butylamine
sfd19702
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:75-64-9)叔丁胺
LE5737537;LE14388;LE4268
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
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